Cas no 3273-13-0 (Vanillic acid, ethyleneester (7CI,8CI))

• Product Name: Vanillic acid, ethyleneester (7CI,8CI)
• CAS No: 3273-13-0
• MF: C₁₈H₁₈O₈
• MW: 362.330726146698
• CID: 320685
• PubChem ID: 226355
• Update Time: 2025-04-19

Vanillic acid, ethyleneester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Vanillic acid, ethyleneester (7CI,8CI)
• 2-(4-hydroxy-3-methoxybenzoyl)oxyethyl 4-hydroxy-3-methoxybenzoate
• 1,2-Bis-vanilloyloxy-aethan
• 1,2-bis-vanilloyloxy-ethane
• 1.2-Divanilloyloxy-aethan
• 2-(4-hydroxy-3-methoxybenzoyl)oxyethyl-4-hydroxy-3-methoxybenzoate
• AC1L5EPG
• AC1Q6873
• AR-1I7363
• CHEMBL1163821
• CTK4G9201
• ethane-1,2-diyl bis(4-hydroxy-3-methoxybenzoate)
• ethane-1,2-diyl bis-(4-hydroxy-3-methoxybenzoate)
• NSC16735
• SureCN1356516
• SCHEMBL1356516
• 3273-13-0
• DTXSID10280412
• NSC-16735

• Inchi： 1S/C18H18O8/c1-23-15-9-11(3-5-13(15)19)17(21)25-7-8-26-18(22)12-4-6-14(20)16(10-12)24-2/h3-6,9-10,19-20H,7-8H2,1-2H3
• InChI Key： LQBNUOMEOUZICV-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)OC)O)=O)CCOC(C1C=CC(=C(C=1)OC)O)=O

Computed Properties

• Exact Mass: 362.10014
• Monoisotopic Mass: 362.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.337
• Boiling Point: 576.1°Cat760mmHg
• Flash Point: 207.8°C
• Refractive Index: 1.587
• PSA: 111.52